Cas no 90922-74-0 (Methyl 4,5-dimethyl-2-nitrobenzoate)

Methyl 4,5-dimethyl-2-nitrobenzoate structure
90922-74-0 structure
Product Name:Methyl 4,5-dimethyl-2-nitrobenzoate
CAS No:90922-74-0
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD11505956
CID:1026236
PubChem ID:53408628
Update Time:2024-10-26

Methyl 4,5-dimethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,5-dimethyl-2-nitrobenzoate
    • Methyl 4,5-dimethyl-2-nitro-benzoate
    • Methyl 4,5-dimethyl-2-nitrobenzoate (ACI)
    • DTXSID30696359
    • MFCD11505956
    • DB-078841
    • 90922-74-0
    • SCHEMBL12604704
    • SB39813
    • AKOS015999570
    • Methyl4,5-dimethyl-2-nitrobenzoate
    • s10454
    • CS-0325910
    • MDL: MFCD11505956
    • Inchi: 1S/C10H11NO4/c1-6-4-8(10(12)15-3)9(11(13)14)5-7(6)2/h4-5H,1-3H3
    • InChI Key: BDRRSVADGVAMQA-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=CC(C)=C(C)C=1)OC

Computed Properties

  • Exact Mass: 209.06880783g/mol
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.1Ų

Methyl 4,5-dimethyl-2-nitrobenzoate Pricemore >>

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